2-(Trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-amine

• Molecular Formula: C10H10F3NO
• Molecular Weight: 217.19 g/mol
• IUPAC Name: 2-(trifluoromethyl)-3,4-dihydro-2H-chromen-3-amine
• InChI: InChI=1S/C10H10F3NO/c11-10(12,13)9-7(14)5-6-3-1-2-4-8(6)15-9/h1-4,7,9H,5,14H2
• InChI Key: AAMBEWXHCMJKOP-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(OC2=CC=CC=C21)C(F)(F)F)N

Description

2-(Trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-amine is a chiral amine derivative of the 1-benzopyran (chromane) scaffold. This structure is a privileged scaffold in medicinal chemistry, known for its relevance in developing ligands for central nervous system (CNS) targets . Specifically, the 3-amino-3,4-dihydro-2 H -1-benzopyran core has been extensively investigated as a high-affinity template for serotonin receptors, particularly the 5-HT 1A subtype . Research on closely related analogues has demonstrated that such compounds can act as potent and selective 5-HT 1A receptor ligands and have been studied as potential anxiolytic agents . Furthermore, structural analogues within this chemical class have shown promise as mixed-profile agents with affinity for other receptor sites, including 5-HT 2A and D2 receptors, highlighting the versatility of this pharmacophore . The incorporation of a trifluoromethyl group at the 2-position is a common strategy in agrochemical and pharmaceutical design to fine-tune properties like metabolic stability, lipophilicity, and binding affinity. This compound serves as a valuable building block for chemical synthesis and a key intermediate for researchers exploring new therapeutic agents in neurology and psychiatry. The product is provided for research purposes only and is not intended for diagnostic or therapeutic use.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the radical trifluoromethylation of benzopyran precursors using trifluoromethylating agents such as CF3SO2Na under metal-free conditions . This reaction is usually carried out in the presence of a radical initiator and a suitable solvent, such as acetonitrile, at elevated temperatures.

Industrial Production Methods

In an industrial setting, the production of this compound may involve more scalable methods, such as transition metal-catalyzed trifluoromethylation reactions. For example, the use of palladium or copper catalysts in combination with trifluoromethylating reagents like CF3I or CF3CO2Na can provide high yields of the desired product under milder conditions .

Chemical Reactions Analysis

Types of Reactions

2-(Trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The trifluoromethyl group can be substituted with other functional groups using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like sodium hydride (NaH) or organolithium compounds can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield trifluoromethylated ketones, while reduction can produce trifluoromethylated alcohols or amines .

Scientific Research Applications

2-(Trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules, particularly in the development of new materials and catalysts.

Biology: The compound’s unique properties make it useful in the study of biological systems, including enzyme inhibition and protein-ligand interactions.

Industry: The compound is used in the development of agrochemicals and other industrial products due to its stability and reactivity.

Mechanism of Action

The mechanism of action of 2-(Trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The trifluoromethyl group enhances the compound’s binding affinity to these targets by increasing its lipophilicity and stability. This interaction can modulate the activity of the target protein, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in the Benzopyran Class

(3,4-Dihydro-1H-2-benzopyran-3-ylmethyl)(methyl)amine (CID 71777802)

• Molecular Formula: C₁₁H₁₅NO
• SMILES : CNCC1CC2=CC=CC=C2CO1
• Key Differences :
  • Lacks the CF₃ group; instead, it has a methylamine substituent.
  • Predicted Collision Cross Section (CCS): 137.9 Ų ([M+H]+), indicating a compact molecular shape .

Example 427 (EP 4 374 877 A2)

• Structure : A benzopyran-derived spiro compound with multiple substituents, including CF₃ groups on a pyrimidine ring.
• Key Differences :
  • Complex scaffold with a spiro system and additional functional groups (e.g., hydroxy, oxo).
  • CF₃ groups are on an aromatic pyrimidine ring rather than the benzopyran core .
• Implications :
  • The positioning of CF₃ on a pyrimidine ring may enhance π-π stacking interactions in biological targets, differing from the benzopyran-based CF₃ in the target compound.

CF₃-Containing Compounds in Diverse Scaffolds

N′-{[5-(R-Phenyl)furan-2-yl]methylene}-2-[3-(trifluoromethyl)phenyl]-4H-furo[3,2-b]pyrrole-5-carboxhydrazides ()

• Structure : Furopyrrole derivatives with CF₃-substituted phenyl groups.
• Key Findings :
  • Compounds with CF₃ (e.g., 6b, R = CF₃) showed moderate inhibitory effects on photosynthetic electron transport (PET) in spinach chloroplasts .
• Implications :
  • The CF₃ group’s electron-withdrawing nature likely enhances binding to hydrophobic pockets in target enzymes, a property that may extend to the target benzopyran derivative.

N-((1R,3S)-3-Isopropyl-3-[[5-(trifluoromethyl)-3',6'-dihydro-3,4'-bipyridin-1'(2'H)-yl]carbonyl]cyclopentyl)-3-methyltetrahydro-2H-pyran-4-amine (EP Correction)

• Structure: Cyclopentyl-pyridinone hybrid with CF₃ on a bipyridine moiety.
• Key Differences :
  • CF₃ is part of a bicyclic system, influencing conformational flexibility .
• Implications :
  • The spatial placement of CF₃ in rigid scaffolds may optimize steric interactions, a design principle applicable to benzopyran-based CF₃ derivatives.

Data Table: Comparative Analysis

Compound/Feature	Molecular Formula	CF₃ Position	Key Functional Groups	Biological Activity/Property	Source
Target Compound	C₁₀H₁₀F₃NO (assumed)	2-position (benzopyran)	Amine, dihydrobenzopyran	Not reported	N/A
CID 71777802	C₁₁H₁₅NO	None	Methylamine, benzopyran	Predicted CCS: 137.9 Ų ([M+H]+)
Compound 6b (R = CF₃)	C₂₂H₁₅F₃N₂O₃	3-position (phenyl)	Furopyrrole, carboxhydrazide	PET inhibition in chloroplasts
Example 427 (EP Patent)	C₃₃H₃₃F₆N₅O₈	Pyrimidine ring	Spiro system, hydroxy	Not explicitly stated

Research Findings and Implications

• Role of CF₃: The CF₃ group in the target compound likely increases lipophilicity (logP) and metabolic stability compared to non-CF₃ benzopyrans (e.g., CID 71777802) .
• Biological Activity : In furopyrrole derivatives (), CF₃ enhanced inhibitory effects on PET, suggesting that the target compound’s CF₃ may similarly optimize interactions with biological targets .
• Synthetic Challenges : Patent examples (e.g., EP 4 374 877 A2) highlight the complexity of introducing CF₃ into polycyclic systems, which may apply to the synthesis of the target compound .

Biological Activity

2-(Trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-amine is a compound of interest due to its unique chemical structure and potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanism of action, and relevant research findings.

• IUPAC Name : 2-(Trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-amine
• CAS Number : 2059967-32-5
• Molecular Formula : C$_{10}$H$_{10}$F$_{3}$N\O
• Molecular Weight : 217.19 g/mol

Antitumor Activity

Recent studies have shown that benzopyran derivatives exhibit significant antitumor properties. For instance, out of 510 benzopyran compounds isolated from various sources, approximately 33.9% demonstrated antitumor activity. The structural modifications in these compounds, particularly the presence of trifluoromethyl groups, are believed to enhance their efficacy against cancer cells .

Antibacterial and Antiviral Properties

The compound has also been evaluated for its antibacterial and antiviral activities. Research indicates that benzopyran derivatives can inhibit bacterial growth and viral replication through various mechanisms, including enzyme inhibition and disruption of cellular processes. Specifically, some studies have reported that compounds with similar structures to 2-(Trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-amine exhibited antibacterial effects against common pathogens .

Anti-inflammatory Effects

Anti-inflammatory properties have been observed in related benzopyran compounds. The incorporation of specific functional groups can modulate inflammatory pathways, suggesting that 2-(Trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-amine may also possess similar effects .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of benzopyran derivatives. Key findings include:

• The presence of bulky substituents at certain positions can enhance cytotoxicity.
• Modifications at the hydroxyl positions significantly affect the compound's interaction with biological targets.

For example, it was found that acetylation at specific positions could diminish cytotoxicity, indicating a delicate balance between structural features and bioactivity .

Case Studies

• Antitumor Efficacy : A study evaluated a series of benzopyran derivatives for their cytotoxic effects on various cancer cell lines. The results showed that compounds with trifluoromethyl substitutions had improved potency compared to their non-fluorinated counterparts.
• Enzyme Inhibition : Another investigation focused on the inhibitory effects of similar compounds on protein tyrosine phosphatases (PTP). The study highlighted that certain derivatives exhibited IC$_{50}$ values in the low micromolar range, suggesting potential therapeutic applications in cancer treatment .